Cas no 61693-73-0 (Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy-)

• Product Name: Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy-
• CAS No: 61693-73-0
• MF: C₉H₁₀Cl₂O₃
• MW: 237.079901218414
• CID: 469755
• Update Time: 2025-07-09

Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(dichloromethyl)-4-hydroxy-3-methoxy-
• Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy-

• Inchi： 1S/C9H10Cl2O3/c1-14-7-4-5(2-3-6(7)12)8(13)9(10)11/h2-4,8-9,12-13H,1H3
• InChI Key： ZGVJUAYNJUJRRI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(OC)C=1)(O)C(Cl)Cl

Additional information on Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy-

Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy

Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy (CAS No. 61693-73-0) is a complex organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its benzene ring substituted with hydroxyl, methoxy, and dichloromethyl groups, making it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, opening new avenues for its exploration in diverse fields.

The benzene ring serves as the central framework of this molecule, with substituents positioned at specific positions to influence its chemical reactivity and physical properties. The 4-hydroxy group introduces hydrophilic characteristics, while the 3-methoxy group enhances stability and solubility. The α-(dichloromethyl) group adds a layer of complexity by introducing halogen atoms, which can participate in various chemical reactions. This combination of functional groups makes Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy a valuable building block in organic synthesis.

Recent studies have focused on the synthesis pathways of this compound, with researchers exploring catalytic methods to improve yield and reduce environmental impact. For instance, the use of transition metal catalysts has been reported to facilitate the coupling reactions necessary for constructing the dichloromethyl group. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

In terms of applications, Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy has shown promise in the development of bioactive compounds. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for drug design. Researchers have investigated its potential as a template molecule for creating bioisosteres, which can mimic the pharmacophoric features of existing drugs while offering improved efficacy and reduced toxicity.

Another area of interest is its role in agrochemicals, where its unique structure could contribute to the development of novel pesticides or herbicides. The presence of chlorine atoms in the dichloromethyl group may enhance its ability to disrupt key biochemical pathways in target organisms. However, further research is required to assess its environmental impact and ensure sustainable use.

The physical properties of Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy are also noteworthy. Its melting point and boiling point are influenced by the interplay between its functional groups, while its solubility profile makes it suitable for use in various solvents commonly employed in organic synthesis. These properties are critical for optimizing its performance in different industrial applications.

In conclusion, Benzenemethanol, α-(dichloromethyl)-4-hydroxy-3-methoxy (CAS No. 61693-73-0) is a multifaceted compound with significant potential across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, properties, and applications, positioning it as a key player in modern chemical innovation.